1-Indanol

• IUPAC Name: 2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2
• InChI Key: YIAPLDFPUUJILH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1O
• Molecular Formula: C9H10O
• DSSTOX Substance ID: DTXSID10871162
• Molecular Weight: 134.17 g/mol
• Physical Description: Solid
• CAS No.: 6351-10-6, 36643-74-0

Description

1-Indanol, also known as Indan-1-ol, is a member of indanes, an aromatic alcohol and a secondary alcohol. It has a role as a xenobiotic and derives from a hydride of an indane. It is a relatively simple and rigid aromatic alcohol composed of a phenyl ring fused with a 5-membered aliphatic ring.

Synthesis Analysis

This compound has been synthesized through various methods. One such method involves the selective synthesis of this compound by 1-indanone liquid-phase hydrogenation over metal-based catalysts. Another method involves the transfer dehydrogenation of this compound over a heterogeneous palladium catalyst using cyclohexene as a hydrogen acceptor.

Molecular Structure Analysis

The molecular formula of this compound is C9H10O. Its average mass is 134.175 Da and its mono-isotopic mass is 134.073166 Da. The IUPAC name for this compound is 2,3-dihydro-1H-inden-1-ol. High-resolution UV spectroscopy of this compound has been reported, with spectra of the S1 ← S0 electronic transition recorded in a jet-cooled, pulsed molecular beam.

Chemical Reactions Analysis

This compound has been studied in various chemical reactions. For instance, rotationally resolved laser-induced fluorescence (LIF) and vibrationally resolved resonance-enhanced multiphoton ionization (REMPI) spectroscopy of this compound have been reported. In another study, the reactions of reduction and oxidation were found to be competing reactions during the transformation of indan-1-ol and indan-1-one in carrot callus cultures.

Physical and Chemical Properties Analysis

This compound is a crystalline solid with a molecular weight of 134.18 g/mol. It has a melting point of 50°C to 54°C and a boiling point of 260°C. It is soluble in water (10g/L at 20°C), ethanol, benzene, and chloroform, and slightly soluble in petroleum ether.

Scientific Research Applications

• Nanohybrid Biocatalyst Applications : A study by Galvão et al. (2018) developed a nanohybrid material for the kinetic resolution of secondary alcohols, including 1-indanol. Chiral indanol is used as a precursor intermediate for synthesizing enantiomeric drugs such as Indatraline and Indinavir. The study found that immobilized lipase on magnetic support proved to be a robust biocatalyst in this process.

• Oxidative Kinetic Resolution : Nishibayashi et al. (2003) conducted research on the oxidative kinetic resolution of racemic alcohols using chiral ferrocenyloxazolinylphosphine-ruthenium complexes. They found that when this compound is employed as a racemic alcohol, the oxidation proceeds effectively, yielding optically active this compound with high enantioselectivity (Nishibayashi et al., 2003).

• Synthesis of 1-Indanones with Biological Activity : A comprehensive review by Turek et al. (2017) covered methods for preparing 1-indanones, which have significant biological activities, including antiviral, anti-inflammatory, and anticancer properties. These compounds can also be used in the treatment of neurodegenerative diseases (Turek et al., 2017).

• Chirality-Dependent Aggregation Behavior : Altnöder et al. (2013) studied the aggregation behavior of racemic and enantiopure this compound. Their research provided evidence for chirality-sensitive aggregation and the importance of London dispersion forces in understanding these aggregations (Altnöder et al., 2013).

• Palladium Dichloride Reaction with Secondary Benzylic Alcohols : Bouquillon et al. (2000) investigated the reaction of this compound with palladium dichloride, demonstrating distinct pathways depending on the catalysts used. This study highlights the importance of the electronic properties of the catalysts in these reactions (Bouquillon et al., 2000).

• Synthesis of Vicinal cis-Aminoindanols : Research by Cho and Choi (2002) focused on synthesizing optically active vicinal cis-aminoindanols, which are crucial for creating HIV-1 protease inhibitors and chiral ligands for asymmetric transformations (Cho & Choi, 2002).

• Benzylic Monooxygenation Catalysis : Wackett et al. (1988) explored the oxidation of indan to this compound using toluene dioxygenase from Pseudomonas putida. Their findings highlight the enzyme's role in the monooxygen insertion process (Wackett et al., 1988).

• Antifungal Activity of Chloroindanol Derivatives : Pinedo-Rivilla et al. (2020) prepared enantiomerically pure chloroindanol derivatives using biocatalytic methods. These compounds exhibited antifungal activity against Botrytis cinerea, suggesting their potential use in pharmacology (Pinedo-Rivilla et al., 2020).

Safety and Hazards

1-Indanol is considered hazardous. It can cause serious eye irritation, skin irritation, and may be harmful if swallowed. It may also cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and using only outdoors or in a well-ventilated area.

Future Directions

1-Indanol is a chiral molecule and the present work serves as a necessary foundation for future enantiomer-specific measurements. Moreover, this compound is a key intermediate in the synthesis of many chiral medicines, indicating its potential for future applications in pharmaceuticals.

Mechanism of Action

Target of Action

1-Indanol, also known as Indan-1-ol , is a chiral molecule that has been used in various fields including medicine and agriculture . It’s important to note that the targets can vary depending on the specific derivative of this compound being used and the biological system in which it is applied.

Mode of Action

It’s known that this compound and its derivatives have been widely used due to their potent biological activities . These activities suggest that this compound may interact with various biological targets, leading to changes in cellular functions. The exact nature of these interactions would depend on the specific derivative of this compound and the biological context.

Biochemical Pathways

They have been found to have antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties This suggests that this compound may interact with and affect multiple biochemical pathways

Result of Action

The molecular and cellular effects of this compound’s action are likely to be diverse, given its wide range of biological activities For instance, its antiviral and antibacterial activities suggest that it may interfere with the life cycle of pathogens Its anti-inflammatory and analgesic activities suggest that it may modulate signaling pathways involved in pain and inflammation

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it may be mobile in the environment . This could potentially affect its distribution and bioavailability. , suggesting that it may have a favorable safety profile.

Biochemical Analysis

Biochemical Properties

1-Indanol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions is largely dependent on its molecular structure. The compound’s hydroxyl group can form hydrogen bonds with biomolecules, influencing their structure and function .

Cellular Effects

This compound has been found to have effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, derivatives of this compound have shown potent antiviral, anti-inflammatory, analgesic, antimalarial, antibacterial, and anticancer properties .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, it has been found to undergo large-amplitude puckering motion that results in two sets of conformations .

Temporal Effects in Laboratory Settings

Over time in laboratory settings, the effects of this compound can change. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can have effects on metabolic flux or metabolite levels

Synthesis routes and methods I

Procedure details

20 g Indanone (obtained according to Example VIII) is added to a solution of 1.5 molequivalent NaAlH2 (OC2H4OCH3)2 in a mixture of benzene and ether in the course of which the temperature raises to 35° C. Then the reaction mixture is stirred during one hour, poured out into ice and extracted with ether. The solution in ether is washed with NaCl solution, dried and evaporated. The residue is distilled under diminished pressure yielding 15.1 g indanol. B.p. 115° C./1 mm Hg. The indanol is dissolved in 100 ml cyclohexane and during 30 min. gaseous HCl is introduced followed by N2 to remove the excess of HCl. The reaction mixture is evaporated and the residue is distilled under diminished pressure yielding 12.9 g indanyl chloride. B.p. 95° C./1 mm Hg.

Synthesis routes and methods II

Procedure details

A 3-neck 500 mL round-bottomed flask fitted with a condenser and an addition funnel was charged with 2.62 g (0.11 mol) of Mg turnings and 20 mL of anhydrous diethyl ether. Slow addition of a solution of 25.10 g (0.09 mol) of 3,5-bis(trifluoromethyl) bromobenzene in diethyl ether (100 mL), followed by refluxing for 30 min, gave a brown-grey solution of the aryl Grignard reagent. The solution was cooled to room temperature (RT), filtered over a plug of Celite and evacuated to yield a brown oil. Toluene (40 mL) was added and the suspension cooled to 0° C. whereupon a solution of 2-indanone (9.22 g, 0.07 mol) in toluene (60 mL) was added dropwise to give a tan-brown slurry. This mixture was warmed to room temperature and stirred for an additional 3 hours. After cooling to 0° C. it was quenched with 150 mL of water, hexane (200 mL) added and the reaction mixture neutralized with 5M HCl. The organic layer was separated, and the aqueous layer was extracted with two 50-mL portions of hexane. The combined organic layers were washed with two 50-mL portions of brine and dried over anhydrous magnesium sulfate. After filtration over Celite, the solvent was removed under vacuo yielding 21.5 g (89% based on 2-indanone) of 2-(bis-3,5-trifluoromethylphenyl) indanol as an off-white solid. 1H NMR (CDCl3, 23 C., 400 MHz): d 8.05 (s, 2H), 7.80 (s, 1H), 7.5-7.0 (M, 4H), 3.41 (m, 4H), 2.21 (s, 1H, OH). Under argon, this alcohol (21.5 g, 0.06 mol) and p-toluene-sulfonic acid monohydrate (800 mg) were dissolved in toluene (250 mL) and the solution was heated to reflux for 6 hours to afford 14.4 g, (70%) of 2-(bis-3,5-(trifluoromethyl)-phenyl)indene upon recrystallization from diethyl ether/hexane at −18 C. 1H NMR (CDCl3, 23° C., 400 MHz): d 8.01 (s, 2H), Arf), 7.75 (s, 1H, Arf), 7.52 (d, J=7 Hz, 1H), 7.47 (d, J=7 Hz, 1H), 7.43 (s, 1H), 7.33 (dd, 2J=7 Hz, 1H), 7.27 (dd, 2J=7 Hz, 1H), 2.83 (s, 2H). 13C NMR (CDCl3, 23 C., 100 MHz): L144.3 (s), 143.1 (s), 138.0 (s), 132.1 (q,2JC-F=33 Hz), 130.1 (d, JC-H=167 Hz), 127.0 (dd), JC-H=160 Hz, 2JC-H=7 Hz), 126.0 (dd, JC-H=159 Hz, 2JC-H=7 Hz)m 125.2 (brd, JC-H=162 Hz), 123.9 (dd, JC-H=156 Hz, 2JC-H=9 Hz), 123.4 (q, JC-F=273 Hz, CF3), 121.8 (dd, Jc-H=160 Hz, 2JC-H=8 Hz), 120.6 (brd, JC-H=167 Hz), 38.9 (td, JC-H=127 Hz, 2JC-H=7 Hz, CH2). C,H analysis: Anal. Found (Calcd): C, 62.45 (62-20); H, 3.01 (3.07).

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

Formic acid (7.2 mL, 190.7 mmol) was added dropwise to a stirred solution of 1-indanone (5.09 g, 38.5 mmol), (S,S)-TsDPEN Ru (p-cymene) Cl (231 mg, 0.36 mmol) and triethylamine (26 mL, 186.5 mmol) in dichloromethane (50 mL) at 30° C. (internal) under a nitrogen atmosphere over a period of 30 minutes. The internal temperature reached 35° C. during the addition. After stirring for 19 hours at 30° C., 1H NMR analysis indicated a conversion of 80%. Additional (S,S)-TsDPEN Ru (p-cymene)Cl (47 mg, 0.07 mmol) was added to the reaction mixture followed by formic acid (3 mL, 79.5 mmol) dropwise over 30 minutes. After stirring for 21 hours at 35° C. (internal), 1H NMR analysis indicated complete conversion. The reaction was allowed to cool to room temperature before saturated aqueous sodium hydrogen carbonate solution (100 mL) was added. The two layers were separated then the aqueous layer was further extracted with dichloromethane (80 mL). The combined organic layers were washed with water (80 mL), dried (MgSO4), filtered and concentrated under reduced pressure. The crude material was purified by passage trough a pad of silica using methyl tert-butyl ether as eluant to afford the S-enantiomer of the title compound as a red solid. (5.06 g, 98%). 1H NMR (400 MHz, d6-DMSO) δ ppm 7.37-7.34 (1H, m, Ar), 7.26-7.19 (3H, m, Ar), 5.23 (1H, d, J6, OH), 5.06 (1H, dt, J6 and 6, CH), 2.97-2.90 (1H, m, CHH), 2.77-2.69 (1H, m, CHH), 2.39-2.31 (1H, m, CHH) and 1.84-1.75 (1H, m, CHH). Analysis of this material by chiral GC indicated it to be 98% e.e.